2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H21N3O3S2/c1-14-6-3-4-9-17(14)23-19(26)13-30-22-24-18-10-11-29-20(18)21(27)25(22)15-7-5-8-16(12-15)28-2/h3-9,12H,10-11,13H2,1-2H3,(H,23,26)
• InChI Key: DXGXRCXCTJHSSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)SCC3
• Molecular Formula: C22H21N3O3S2
• Molecular Weight: 439.6 g/mol

Description

The compound is a thieno[3,2-d]pyrimidine derivative, which is a type of heterocyclic compound. Thieno[3,2-d]pyrimidines are known for their wide range of biological activities and are often used in medicinal chemistry.

Molecular Structure Analysis

The compound contains a thieno[3,2-d]pyrimidine core, which is a bicyclic structure containing a thiophene ring fused with a pyrimidine ring. It also has a methoxyphenyl group, an o-tolyl group, and an acetamide group attached to it.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidines can undergo various chemical reactions, particularly at the reactive sites on the thiophene and pyrimidine rings. These reactions can be used to introduce new functional groups or to create more complex structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors that could influence its properties include the presence and position of the functional groups, the nature of the heteroatoms in the rings, and the overall shape and size of the molecule.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Thieno[3,2-d]pyrimidines are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Thieno[3,2-d]pyrimidines are a promising class of compounds in medicinal chemistry, and there is ongoing research into their synthesis and biological activities. Future research could focus on developing more efficient synthesis methods, exploring their mechanisms of action, and optimizing their properties for specific applications.